N-(2-hydroxy-2-(thiophen-2-yl)ethyl)furan-2-carboxamide
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Overview
Description
Thiophene is a heterocycle that contains a five-membered ring made up of one sulfur atom . Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications . They are utilized in industrial chemistry and material science as corrosion inhibitors . Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors .
Synthesis Analysis
The synthesis of thiophene derivatives often involves heterocyclization of various substrates . The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives .Molecular Structure Analysis
Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S . The structure of thiophene derivatives can be identified through 1H NMR, 13C NMR and HRMS spectra .Chemical Reactions Analysis
Thiophene easily reacts with electrophiles . Positional selectivity for electrophilic substitution in thiophene is influenced both by the heteroatom and by substituents on the ring .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound depend on its specific structure. For thiophene, it is a heterocycle that incorporates a sulfur atom that contributes two π electrons to the aromatic sextet .Scientific Research Applications
Synthesis and Reactivity
The synthesis of furan and thiophene derivatives often involves the coupling of amines with carbonyl compounds and subsequent reactions to introduce various functional groups. For instance, Aleksandrov and El’chaninov (2017) described the synthesis of N-(1-Naphthyl)furan-2-carboxamide through the coupling of naphthalen-1-amine with furan-2-carbonyl chloride, followed by reactions to obtain thioamide derivatives, which were further modified to produce 2-(furan-2-yl)benzo[e][1,3]benzothiazole after oxidation and electrophilic substitution reactions (Aleksandrov & El’chaninov, 2017). This pathway highlights the chemical reactivity and potential for functionalization inherent in furan-2-carboxamide derivatives.
Biological Activity
The biological activity of furan and thiophene derivatives, including antibacterial and antifungal properties, has been a subject of research. Altundas et al. (2010) synthesized novel cycloalkylthiophene-Schiff bases and their metal complexes, examining their antibacterial activity against various pathogenic strains and antifungal activity against Candida albicans, with some compounds showing activity comparable to commercial antibiotics (Altundas et al., 2010).
Antimicrobial Applications
Further illustrating the antimicrobial potential, Siddiqa et al. (2022) investigated the in vitro anti-bacterial activities of synthesized N-(4-bromophenyl)furan-2-carboxamide analogues against clinically isolated drug-resistant bacteria. Their findings underscored the significant efficacy of these compounds, especially against NDM-positive bacteria A. baumannii, showcasing the compound's potential in combating antibiotic-resistant infections (Siddiqa et al., 2022).
Material Science Applications
In the realm of materials science, the enzymatic polymerization of 2,5-bis(hydroxymethyl)furan with various diacid ethyl esters to produce novel biobased furan polyesters has been explored by Jiang et al. (2014). This research demonstrates the utility of furan derivatives in synthesizing biobased materials with potential applications in sustainable plastics and composites (Jiang et al., 2014).
Mechanism of Action
Target of Action
For example, some thiophene derivatives are known to block voltage-gated sodium channels .
Mode of Action
The thiophene and furan moieties in the compound could potentially interact with biological targets through a variety of mechanisms, such as hydrogen bonding, hydrophobic interactions, and π-π stacking .
Biochemical Pathways
Thiophene and furan derivatives have been found to affect a variety of biochemical pathways, including those involved in inflammation, cancer, and microbial infections .
Pharmacokinetics
The presence of the thiophene and furan moieties could potentially influence its pharmacokinetic properties .
Result of Action
Thiophene and furan derivatives have been found to exhibit a variety of biological effects, including anti-inflammatory, anticancer, and antimicrobial activities .
Action Environment
Factors such as ph, temperature, and the presence of other molecules could potentially influence its properties and effects .
Future Directions
Properties
IUPAC Name |
N-(2-hydroxy-2-thiophen-2-ylethyl)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO3S/c13-8(10-4-2-6-16-10)7-12-11(14)9-3-1-5-15-9/h1-6,8,13H,7H2,(H,12,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUWMHYVNVNTYGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(=O)NCC(C2=CC=CS2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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